Cas no 1807042-82-5 (1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one
• CAS No: 1807042-82-5
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 4792387
• Update Time: 2025-06-13

1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one

• Inchi： 1S/C11H10BrNO/c1-8(14)11(12)10-5-3-2-4-9(10)6-7-13/h2-5,11H,6H2,1H3
• InChI Key： BQVOOYJMTVVHQV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=CC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 40.9

Additional information on 1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one (CAS No. 1807042-82-5)

1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one (CAS No. 1807042-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a cyanomethyl group, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The compound's propan-2-one backbone further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for 1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one has surged due to its role in green chemistry initiatives. Scientists are investigating its use in sustainable synthesis methods, aligning with global trends toward environmentally friendly processes. The compound's CAS No. 1807042-82-5 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry and material science. Its compatibility with catalytic reactions and microwave-assisted synthesis has also been a focal point for innovation.

One of the most discussed topics surrounding 1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one is its potential in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit anti-proliferative properties, making it a candidate for targeted therapy development. Additionally, its phenylpropanoid scaffold is structurally similar to several natural products, which has sparked interest in bioactive compound synthesis. These attributes position it as a valuable tool for high-throughput screening platforms.

The synthesis and purification of 1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one require advanced techniques such as column chromatography and spectroscopic analysis (e.g., NMR, IR). Researchers often optimize reaction conditions to maximize yield and purity, addressing common challenges like byproduct formation. The compound's stability under various pH conditions and solvent systems is another area of active investigation, particularly for industrial-scale applications.

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In conclusion, 1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one (CAS No. 1807042-82-5) represents a cutting-edge compound with broad potential. Its applications span pharmaceutical intermediates, agrochemicals, and advanced materials, driven by its adaptable chemical framework. As research progresses, this molecule is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.